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Compound of Interest

Compound Name:
4-Methoxy-2,3,5-

trimethylbenzaldehyde

CAS No.: 59453-56-4

Cat. No.: B2804891

Get Quote

Current Status: Operational Topic: Work-up & Purification Protocols Target Molecule: 4-
Methoxy-2,3,5-trimethylbenzaldehyde Primary Precursor: 2,3,6-Trimethylanisole

Synthesis Workflow Visualization
The following diagram outlines the critical path for the Vilsmeier-Haack formylation, highlighting

the specific work-up checkpoints where yield loss or impurity formation is most likely to occur.
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Caption: Critical path for Vilsmeier-Haack synthesis. The hydrolysis step (Red) is the primary

control point for purity.

Troubleshooting & FAQs
Phase 1: Reaction & Regioselectivity
Q: I am getting a mixture of isomers. Which precursor should I be using? A: To obtain 4-
methoxy-2,3,5-trimethylbenzaldehyde, you must start with 2,3,6-trimethylanisole.

Mechanism: The formylation occurs para to the methoxy group.

Logic:

Precursor: 1-Methoxy-2,3,6-trimethylbenzene.

Formylation at C4 (Para to OMe)

1-Methoxy-2,3,6-trimethyl-4-formylbenzene.

Renumbering (Aldehyde = C1): The methyls end up at positions 2, 3, and 5.

Note: If you start with 2,3,5-trimethylanisole, you will likely obtain the 2,3,6-trimethyl

benzaldehyde isomer (due to formylation at the less hindered C6 position or C4 yielding the

symmetric isomer).

Q: The reaction mixture solidifies or becomes too viscous to stir. Is this normal? A: Yes. The

Vilsmeier intermediate (iminium salt) often precipitates or forms a thick gum, especially in non-

polar solvents or concentrated DMF solutions.

Solution: Do not stop stirring. If the magnetic stirrer seizes, switch to an overhead

mechanical stirrer. You can add a small amount of additional DMF to maintain fluidity, but

avoid excessive dilution as it slows the reaction rate.

Phase 2: Work-up & Hydrolysis
Q: Upon quenching with water, I see a dark oil instead of a precipitate. How do I recover the

solid? A: This "oiling out" is common if the hydrolysis is too hot or if residual DMF is present.
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Protocol Adjustment:

Pour the reaction mixture slowly into crushed ice containing Sodium Acetate (NaOAc) to

buffer the pH to ~4-5 initially.

Stir vigorously for 30–60 minutes. The iminium salt must fully hydrolyze to the aldehyde.

If it remains an oil, extract with Ethyl Acetate (EtOAc), wash thoroughly with water (3x) to

remove DMF, and then dry/evaporate. The residue should crystallize upon cooling or

triturating with cold hexanes.

Q: My yield is lower than expected (<50%). Where did I lose the product? A: Loss usually

occurs during the hydrolysis or extraction:

Incomplete Hydrolysis: The Vilsmeier complex is stable. If you quench and extract too

quickly, the intermediate remains in the aqueous phase. Ensure the quench stirs for at least

1 hour.

Acid Sensitivity: While the methoxy group is generally stable, high temperatures during

acidic quenching can lead to partial demethylation to the phenol (4-hydroxy-2,3,5-

trimethylbenzaldehyde), which stays in the basic/aqueous wash. Keep the quench

temperature <20°C.

Phase 3: Purification
Q: The crude product is colored (yellow/orange). How do I remove the color? A: The color

typically comes from oligomeric by-products of DMF/POCl3.

Fix: Dissolve the crude solid in hot Ethanol (EtOH) or a Hexane/EtOAc mix. Add activated

charcoal, reflux for 5 minutes, and filter through Celite while hot. The filtrate should yield

white to off-white crystals upon cooling.

Detailed Experimental Protocol
Method: Vilsmeier-Haack Formylation Scale: Laboratory (10–50 g basis)

Step 1: Reagent Preparation
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Charge a dry flask with DMF (1.2 equiv relative to substrate).

Cool to 0–5°C under Nitrogen/Argon.

Add POCl₃ (1.2–1.5 equiv) dropwise. Caution: Exothermic.

Stir for 15–30 minutes to form the Vilsmeier reagent (white precipitate or slurry).

Step 2: Reaction
Dissolve 2,3,6-trimethylanisole (1.0 equiv) in a minimum amount of DMF.

Add the substrate solution dropwise to the Vilsmeier reagent at 0–10°C.

Allow to warm to room temperature, then heat to 70–80°C for 3–4 hours.

Monitor by TLC (Hexane/EtOAc 9:1). The spot should shift significantly to a lower Rf (more

polar aldehyde).

Step 3: Work-up
Cool the mixture to room temperature.

Pour the reaction mass slowly into a beaker containing crushed ice and Sodium Acetate

(buffered to pH ~5).

Stir vigorously for 1 hour. The product may precipitate as a solid.

If Solid: Filter, wash with water, and dry.[1]

If Oil: Extract with Ethyl Acetate (EtOAc) (2 x vol).

Wash Sequence (Organic Layer):

Water (3x) – Critical to remove DMF.

Sat. NaHCO₃ (1x) – To neutralize acid traces.

Brine (1x).
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Dry over anhydrous Na₂SO₄ and concentrate under reduced pressure.

Step 4: Purification
Recrystallization: Dissolve crude in minimum hot Ethanol (or Methanol). Cool slowly to 0°C.

Yield: Typical yields are 70–85%.

Characterization:

Appearance: White to pale yellow crystalline solid.

Melting Point: 63–68°C.[2]

Key Data & Properties
Property Value Notes

CAS Number 54344-92-2

Molecular Formula C₁₁H₁₄O₂ MW: 178.23 g/mol

Melting Point 63.0 – 68.0 °C Sharp mp indicates high purity

Solubility Soluble in EtOAc, DCM, EtOH Insoluble in water

TLC System Hexane : EtOAc (9:[3][4]1) Product Rf ~ 0.4–0.5

Precursor 2,3,6-Trimethylanisole
Required for 2,3,5-aldehyde

isomer
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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